Cas no 7396-91-0 (2,4-dichlorophenyl benzoate)

2,4-dichlorophenyl benzoate structure
2,4-dichlorophenyl benzoate structure
Product Name:2,4-dichlorophenyl benzoate
CAS No:7396-91-0
MF:C13H8Cl2O2
MW:267.107421875
CID:978701
PubChem ID:264652
Update Time:2025-04-19

2,4-dichlorophenyl benzoate Chemical and Physical Properties

Names and Identifiers

    • 2,4-dichlorophenyl benzoate
    • Benzoic acid 2,4-dichloro-phenyl ester
    • NSC99828
    • SCHEMBL8207859
    • (2,4-dichlorophenyl) benzoate
    • DTXSID40295130
    • AKOS003435438
    • 7396-91-0
    • NCIOpen2_007303
    • NSC-99828
    • Inchi: 1S/C13H8Cl2O2/c14-10-6-7-12(11(15)8-10)17-13(16)9-4-2-1-3-5-9/h1-8H
    • InChI Key: UNNUESFABWIRHI-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC(C1C=CC=CC=1)=O)Cl

Computed Properties

  • Exact Mass: 265.99024
  • Monoisotopic Mass: 265.99
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.357
  • Boiling Point: 410°C at 760 mmHg
  • Flash Point: 174°C
  • Refractive Index: 1.604
  • PSA: 26.3
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